N-(1,3-dioxoisoindol-2-yl)benzamide

• CAS No.: 16067-65-5
• Molecular Formula: C15H10N2O3
• Molecular Weight: 266.25 g/mol
• IUPAC Name: N-(1,3-dioxoisoindol-2-yl)benzamide
• InChI: InChI=1S/C15H10N2O3/c18-13(10-6-2-1-3-7-10)16-17-14(19)11-8-4-5-9-12(11)15(17)20/h1-9H,(H,16,18)
• InChI Key: QDRKIFVTZFDQDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NN2C(=O)C3=CC=CC=C3C2=O

Description

N-(1,3-dioxoisoindol-2-yl)benzamide is a useful research compound. Its molecular formula is C15H10N2O3 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry dimethylformamide (D.M.F.) (300 ml) was cooled in an ice-bath and with stirring treated dropwise with sulphur trioxide (SO3) (100 ml) such that the temperature did not exceed 5°. With continued ice-bath cooling the D.M.F./SO3 complex was treated dropwise with a solution of 1-benzoyl-2-(2-carboxybenzoyl)-hydrazine (148.5 g, 0.52 mole) dissolved in dry D.M.F. (200 ml). After the addition, the reaction was stirred for a further 1/2 hour at 0° and then for several hours with the ice-bath removed. The reaction mixture was poured into water (2 l) and allowed to stand until the paste which separated became hard. The crude product was collected on a filter, washed well with water, then air dried, wt. 143 g. This crude product was stirred into a solution of sodium bicarbonate (150 g) in water (1.4 l) till all effervescence had ceased. Undissolved material was collected on a filter, washed with water and air dried, 26 g (18%). Recrystallization from methanol gave white crystals of N-phthalimidobenzamide, (IV) (R1 =H), M.P. 215°-218°.